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Compound of Interest

Compound Name:
4'-Chloro-2'-fluoro-3-

phenylpropiophenone

CAS No.: 674767-23-8

Cat. No.: B1327402 Get Quote

Executive Summary & Operational Directive
Do not dispose of 4'-Chloro-2'-fluoro-3-phenylpropiophenone in standard organic solvent

streams.

This compound is a halogenated aromatic ketone. Its disposal requires strict segregation from

non-halogenated waste due to the presence of both Chlorine (Cl) and Fluorine (F) atoms.[1]

The Fluorine atom, in particular, necessitates high-temperature thermal oxidation (>1,100°C)

with specific flue gas scrubbing to prevent the release of Hydrogen Fluoride (HF) and Hydrogen

Chloride (HCl).

Immediate Action Required:

Segregate: Designate a specific "Halogenated Organic" waste container.

Label: Mark clearly as "Contains Fluorine/Chlorine – High Halogen Content."

Containerize: Use HDPE (High-Density Polyethylene) or Glass. Avoid low-grade plastics.

Chemical Profile & Waste Characterization
To ensure acceptance by your waste disposal vendor, you must correctly characterize this

material. It is not typically a "U-Listed" or "P-Listed" waste by specific name under EPA RCRA
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regulations, but it triggers hazardous waste characteristics that must be declared.

Physicochemical Properties Relevant to Disposal
Property Value / Characteristic Operational Implication

Chemical Structure Halogenated Aromatic Ketone

Requires "Halogenated" waste

stream (Code often D001 or

State-Specific).

Physical State
Solid (low melting point) or

Viscous Liquid

May require "Lab Pack" for

solids or "Bulking" for liquids.

Flash Point
>110°C (Typical for

propiophenones)

Combustible. Classified as

"Ignitable" if mixed with

flammable solvents.

Halogen Content High (Cl + F)

Critical: Prohibits disposal in

fuel-blending programs

designed for non-halogens.

Reactivity
Stable; Incompatible with

strong oxidizers

Keep away from Nitric Acid or

Peroxides in waste storage.

The "Fluorine Factor" (Why Segregation Matters)
As a scientist, you understand that the C-F bond (approx. 485 kJ/mol) is significantly stronger

than the C-H or C-Cl bond.

Standard Incineration: Incomplete combustion of fluorinated aromatics can lead to the

formation of trace fluorinated dioxins or furans if not managed at sufficiently high

temperatures.

Equipment Damage: Upon combustion, the fluorine releases HF, which is highly corrosive to

the refractory lining of standard incinerators. Waste vendors must know the fluorine content

to route it to a facility with appropriate scrubbers.

Pre-Disposal Segregation & Packaging
This section outlines the self-validating workflow to prevent cross-contamination.
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DOT Visualization: Waste Segregation Decision Tree
The following diagram illustrates the logical flow for determining the correct waste stream.

Waste Generation:
4'-Chloro-2'-fluoro-3-phenylpropiophenone
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Caption: Logic flow for assigning the correct waste stream based on physical state and solvent

matrix.
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Primary Container:

Liquids: Amber glass bottles or HDPE carboys. Avoid LDPE as halogenated ketones can

swell or permeate lower-density plastics over time.

Solids: Wide-mouth HDPE jars.

Labeling:

Must read: "HAZARDOUS WASTE - Halogenated Organic."

List constituents: "4'-Chloro-2'-fluoro-3-phenylpropiophenone, [Solvent Name if

applicable]."

Add Hazard Warning: "Irritant," "Marine Pollutant."

Disposal Workflow (Step-by-Step)
Step 1: Accumulation

Location: Store in a Satellite Accumulation Area (SAA) near the point of generation.

Secondary Containment: Place the waste container inside a polyethylene tray to capture

drips.

Venting: Ensure the cap is vented if there is any risk of ongoing reaction (unlikely with this

stable ketone, but good practice if mixed with other reagents).

Step 2: Compatibility Check (Self-Validating Step)
Before adding this waste to an existing carboy, perform a "Bucket Test" or verify against the

compatibility matrix:

DO NOT MIX WITH: Strong oxidizers (Nitric acid, Perchloric acid), strong bases (Sodium

hydroxide solutions), or reactive metals.

ACCEPTABLE MIX: Methylene chloride, Chloroform, Chlorobenzene.

Step 3: Vendor Handoff
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When the container is full:

Complete the Waste Profile Sheet. Explicitly list "Organic Fluorine" under chemical

composition.

Date the container.

Move to the Central Accumulation Area (CAA) within 3 days (per standard US EPA 40 CFR

regulations).

Emergency Spill Procedures
In the event of a spill, speed and containment are critical to prevent environmental release (this

compound is toxic to aquatic life).

DOT Visualization: Spill Response Protocol
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Caption: Immediate tactical response workflow for laboratory spills.

Detailed Cleanup Steps:

Ventilation: Open fume hoods or windows. This compound is an irritant.[2]

Absorbent: Use Vermiculite or Universal Absorbent Pads. Do not use combustible materials

like sawdust if the compound is mixed with flammable solvents.

Decontamination: Wipe the surface with a soap/water solution after bulk removal. Do not use

bleach (potential reaction with other residues).

Disposal of Debris: All spill debris (gloves, pads, vermiculite) must be disposed of as

Hazardous Waste in the solid halogenated stream.
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Regulatory & Compliance Context
US EPA (RCRA): While not explicitly listed (U/P list), it is a characteristic waste. If ignitable

(flash point <60°C when mixed), it is D001. If toxic via TCLP (unlikely for this specific

molecule but possible for impurities), it requires testing.

European Waste Catalogue (EWC): Code 07 01 03* (organic halogenated solvents, washing

liquids and mother liquors).

Transport (DOT/IATA):

UN Number: UN 3082 (Environmentally hazardous substance, liquid, n.o.s.) or UN 3077

(Solid).

Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (4'-Chloro-2'-
fluoro-3-phenylpropiophenone).

Class: 9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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